4-Benzyloxy-3-ethyl-phenol

• CAS No.: 188112-41-6
• Molecular Formula: C15H16O2
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 3-ethyl-4-phenylmethoxyphenol
• InChI: InChI=1S/C15H16O2/c1-2-13-10-14(16)8-9-15(13)17-11-12-6-4-3-5-7-12/h3-10,16H,2,11H2,1H3
• InChI Key: CSPZJLFSSIGRSK-UHFFFAOYSA-N
• SMILES: CCC1=C(C=CC(=C1)O)OCC2=CC=CC=C2
• Synonyms: 4-Benzyloxy-3-ethyl-phenol

Description

4-Benzyloxy-3-ethyl-phenol, also known as this compound, is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a reactor were charged 2.50 g (10 mmol) of 4-benzyloxy-3-ethylbenzaldehyde obtained in Step 3, 3.09 g (14 mmol) of ammonium persulfate, 0.96 g (21 mmol) of formic acid, 0.40 g (4.0 mol) of acetic anhydride, and 15 g of toluene, here was added aqueous solution of phosphoric acid dropwise at 60° C., and the mixture was stirred for 20 hours. After the reaction mixture was cooled to ambient temperature, 0.094 g (0.30 mmol) of p-toluenesulfonic acid dissolved in water was added dropwise, and the mixture was stirred for 9 hours. To the reaction mixture, 20 g of saturated aqueous solution of sodium bisulfite was added, and the mixture was stirred for 30 minutes. The organic layer was washed with water, the solvent was evaporated, and the residue was purified by column chromatography (ethyl acetate:hexane=1:10, SiO2) to yield the desired product, 4-benzyloxy-3-ethylphenol, as red liquid (0.92 g, Yield: 39%).